![molecular formula C9H8F3NOS B6157708 2-[4-(trifluoromethoxy)phenyl]ethanethioamide CAS No. 1016725-27-1](/img/no-structure.png)
2-[4-(trifluoromethoxy)phenyl]ethanethioamide
Overview
Description
2-[4-(Trifluoromethoxy)phenyl]ethanethioamide (TFMTE) is a synthetic compound that has been studied for its potential applications in a variety of scientific research areas. It has a wide range of properties and can be used in various experiments for its unique properties.
Scientific Research Applications
2-[4-(trifluoromethoxy)phenyl]ethanethioamide has been studied in a variety of scientific research areas. It has been used in studies on the mechanism of action of drugs, in biochemical and physiological experiments, and in cell culture studies. It has also been used in studies of the structure-activity relationships of drugs and in the development of new drugs.
Mechanism of Action
2-[4-(trifluoromethoxy)phenyl]ethanethioamide has been studied for its potential to modulate the activity of various enzymes and receptors. It has been shown to bind to certain enzymes and receptors and to modulate their activity. It has also been shown to inhibit the activity of some enzymes, such as cyclooxygenase-2, and to activate the activity of other enzymes, such as nitric oxide synthase.
Biochemical and Physiological Effects
This compound has been studied for its potential to affect the biochemical and physiological processes in cells and tissues. It has been shown to affect the expression of certain genes, to modulate the activity of certain enzymes and receptors, and to affect the metabolism of certain compounds. It has also been shown to affect the growth and differentiation of certain cells.
Advantages and Limitations for Lab Experiments
2-[4-(trifluoromethoxy)phenyl]ethanethioamide has several advantages for use in laboratory experiments. It is a relatively stable compound and can be stored at room temperature for extended periods of time. It is also relatively easy to synthesize and is available from several commercial suppliers. However, it is important to note that this compound can be toxic and should be handled with caution.
Future Directions
There are a number of potential future directions for the study of 2-[4-(trifluoromethoxy)phenyl]ethanethioamide. These include further studies on its mechanism of action and biochemical and physiological effects, as well as studies on its potential applications in drug development and other areas of scientific research. Additionally, further studies on its synthesis and stability could lead to improved methods for its production and storage. Finally, further studies on its structure-activity relationships could lead to the development of new drugs and other compounds with similar properties.
Synthesis Methods
2-[4-(trifluoromethoxy)phenyl]ethanethioamide can be synthesized by the reaction of 4-(trifluoromethoxy)phenylmagnesium bromide with ethanethioamide in the presence of a base. The reaction is carried out in a solvent such as dichloromethane or tetrahydrofuran. The reaction yields a white solid product that is purified by recrystallization and then analyzed by spectroscopic methods.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-[4-(trifluoromethoxy)phenyl]ethanethioamide involves the reaction of 4-(trifluoromethoxy)benzaldehyde with ethanethioamide in the presence of a reducing agent.", "Starting Materials": [ "4-(trifluoromethoxy)benzaldehyde", "ethanethioamide", "reducing agent" ], "Reaction": [ "Step 1: Dissolve 4-(trifluoromethoxy)benzaldehyde and ethanethioamide in a suitable solvent such as ethanol or methanol.", "Step 2: Add a reducing agent such as sodium borohydride or lithium aluminum hydride to the reaction mixture.", "Step 3: Stir the reaction mixture at room temperature for several hours until the reaction is complete.", "Step 4: Filter the reaction mixture to remove any solid impurities.", "Step 5: Concentrate the filtrate under reduced pressure to obtain the crude product.", "Step 6: Purify the crude product by recrystallization or column chromatography to obtain pure 2-[4-(trifluoromethoxy)phenyl]ethanethioamide." ] } | |
CAS RN |
1016725-27-1 |
Molecular Formula |
C9H8F3NOS |
Molecular Weight |
235.2 |
Purity |
95 |
Origin of Product |
United States |
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